Cas no 5453-69-0 (5-methyl-2-(4-methylphenyl)sulfonylbenzoic Acid)

• Product name: 5-methyl-2-(4-methylphenyl)sulfonylbenzoic Acid
• CAS No: 5453-69-0
• MF: C₁₅H₁₄O₄S
• MW: 290.33426
• CID: 941810
• PubChem ID: 227321

5-methyl-2-(4-methylphenyl)sulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(4-methylphenyl)sulfonylbenzoic Acid
• 5-methyl-2-(toluene-4-sulfonyl)-benzoic acid
• 5-Methyl-2-(toluol-4-sulfonyl)-benzoesaeure
• 5-methyl-2-[(4-methylphenyl)sulfonyl]benzoic acid
• AC1L5FEQ
• AC1Q6TOE
• AG-J-62150
• AR-1G8861
• CTK5A1514
• NSC18864
• DTXSID60280826
• 5453-69-0
• NSC-18864

• Inchi： InChI=1S/C15H14O4S/c1-10-3-6-12(7-4-10)20(18,19)14-8-5-11(2)9-13(14)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： HTGGFNSMHGLGPF-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(C=C2)C)C(=O)O

Computed Properties

• Exact Mass: 290.06132
• Monoisotopic Mass: 290.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 495.9°C at 760 mmHg
• Flash Point: 253.7°C
• Refractive Index: 1.595
• PSA: 71.44